Cas no 16994-00-6 (3-azabicyclo3.2.1octan-2-one)

3-azabicyclo3.2.1octan-2-one structure
3-azabicyclo3.2.1octan-2-one structure
Product Name:3-azabicyclo3.2.1octan-2-one
CAS No:16994-00-6
MF:C7H11NO
MW:125.168341875076
MDL:MFCD11502568
CID:1107507
PubChem ID:548825
Update Time:2025-07-28

3-azabicyclo3.2.1octan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.1]octan-2-one
    • 3-azabicyclo[3.2.1]octanone
    • VIJCSXWSAGILRP-UHFFFAOYSA-N
    • 3-azabicyclo[3.2.1]octan-4-one
    • AK311924
    • MFCD11502568
    • A907878
    • 16994-00-6
    • AKOS006347696
    • EN300-179798
    • SY288304
    • CS-0186768
    • DS-11787
    • SCHEMBL4994284
    • 3-azabicyclo3.2.1octan-2-one
    • MDL: MFCD11502568
    • Inchi: 1S/C7H11NO/c9-7-6-2-1-5(3-6)4-8-7/h5-6H,1-4H2,(H,8,9)
    • InChI Key: VIJCSXWSAGILRP-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC(CN1)C2

Computed Properties

  • Exact Mass: 125.084063974g/mol
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.4

Experimental Properties

  • Boiling Point: 297.4±9.0°C at 760 mmHg

3-azabicyclo3.2.1octan-2-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,2-8°C(BD243871)

3-azabicyclo3.2.1octan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Ambeed
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TRC
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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